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Abstract

Seryl-leucine (Ser-Leu) is a dipeptide composed of the amino acids L-serine and L-leucine.
While its chemical structure and basic properties are well-characterized, a comprehensive
understanding of its specific biological functions remains largely unexplored in publicly
available scientific literature. This technical guide provides a detailed overview of the known
structural and chemical properties of seryl-leucine. Due to the scarcity of direct research on the
dipeptide's function, this document also presents an in-depth analysis of the well-established
biological roles of its constituent amino acids, L-serine and L-leucine, to provide a foundational
context for potential areas of investigation. Furthermore, this guide outlines general
experimental protocols and methodologies commonly employed in the study of dipeptide
biology, which could be adapted for future research into the specific activities of seryl-leucine.

Seryl-Leucine: Structure and Chemical Properties

Seryl-leucine is a dipeptide formed from the amino acids L-serine and L-leucine, joined by a
peptide bond.[1] Its formal IUPAC name is (2S)-2-[[(2S)-2-amino-3-hydroxypropanoyllamino]-4-
methylpentanoic acid.[1]
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Below is a table summarizing the key chemical and physical properties of seryl-leucine.

Property Value Source
Molecular Formula CoH18N204 PubChem[1]
Molecular Weight 218.25 g/mol PubChem[1]

) CC(C)C--INVALID-LINK--
Canonical SMILES PubChem[1]
NC(=0)--INVALID-LINK--N

NFDYGNFETJVMSE-
InChl Key PubChem[1]
BQBZGAKWSA-N

CAS Number 6665-16-3 PubChem[1]

A dipeptide formed from L-
Description serine and L-leucine residues. PubChem[1]

It has a role as a metabolite.

Physical Description Solid Human Metabolome Database

logP (octanol-water) -3.17 (Extrapolated) Human Metabolome Database

The Human Metabolome Database identifies seryl-leucine as a secondary metabolite and
notes that very few articles have been published on this specific dipeptide.[2] It has been
detected, though not quantified, in foods such as chicken, duck, and pork.[2]

Functional Insights from Constituent Amino Acids

Direct experimental evidence detailing the specific biological functions of the seryl-leucine
dipeptide is currently lacking in the scientific literature. However, the well-documented roles of
its constituent amino acids, L-serine and L-leucine, can offer potential, albeit hypothetical,
avenues for its biological significance. It is crucial to emphasize that the activity of the dipeptide
may not be a simple summation of the activities of its individual amino acids.

L-Serine: A Key Metabolite and Neuromodulator

L-serine is a non-essential amino acid with diverse and critical roles in cellular metabolism and
function. It serves as a precursor for the synthesis of other amino acids, such as glycine and
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cysteine, as well as phospholipids like phosphatidylserine. Furthermore, L-serine is a key
molecule in one-carbon metabolism through the folate cycle, which is essential for nucleotide
synthesis and methylation reactions. In the central nervous system, L-serine is a precursor to
the neuromodulators D-serine and glycine, which are important co-agonists of NMDA
receptors.

L-Leucine: A Potent Regulator of Protein Metabolism
and Cell Signaling

L-leucine is an essential branched-chain amino acid (BCAA) renowned for its profound effects
on protein metabolism and cellular signaling. The most well-characterized function of leucine is
its ability to stimulate protein synthesis through the activation of the mechanistic Target of
Rapamycin Complex 1 (mTORC1) signaling pathway.

The mTORCL1 pathway is a central regulator of cell growth, proliferation, and metabolism.
Leucine acts as a key signaling molecule, indicating amino acid availability to the cell. The
binding of leucine, either directly or through its metabolites, to intracellular sensors leads to the
activation of mTORCL1. Activated mTORC1 then phosphorylates downstream targets, including
S6 kinase 1 (S6K1) and eukaryotic initiation factor 4E-binding protein 1 (4E-BP1), to promote
protein synthesis.
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Figure 1. Simplified L-Leucine mediated mTORC1 signaling pathway.

General Methodologies for Dipeptide Research

Investigating the specific functions of seryl-leucine would require a combination of in vitro and

in vivo experimental approaches. The following outlines general protocols that could be

adapted for the study of this dipeptide.

In Vitro Cell-Based Assays

Cell Viability and Proliferation Assays: To determine the effect of seryl-leucine on cell growth,
assays such as the MTT or MTS assay can be employed. Cells of interest (e.g., muscle
cells, neurons, cancer cell lines) would be cultured in the presence of varying concentrations
of seryl-leucine, and cell viability would be measured over time.

Signaling Pathway Analysis (Western Blotting): To investigate if seryl-leucine can activate
signaling pathways like mTORC1, Western blotting can be used. Cells would be treated with
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seryl-leucine, and cell lysates would be probed with antibodies specific for phosphorylated
and total proteins in the pathway of interest (e.g., p-mTOR, p-S6K1, p-4E-BP1).

Metabolomics Analysis: To understand how seryl-leucine is metabolized and how it affects
cellular metabolism, techniques like mass spectrometry-based metabolomics can be utilized.
Cells would be incubated with labeled or unlabeled seryl-leucine, and changes in the
intracellular and extracellular metabolite profiles would be analyzed.
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Figure 2. General experimental workflow for Western blot analysis.

In Vivo Studies

Animal Models: To assess the physiological effects of seryl-leucine, animal models (e.g.,
mice, rats) could be utilized. Seryl-leucine could be administered orally or via injection, and
various physiological parameters could be monitored, such as muscle mass, metabolic rate,
and cognitive function.

Pharmacokinetic Studies: To determine the absorption, distribution, metabolism, and
excretion (ADME) of seryl-leucine, pharmacokinetic studies would be necessary. This would
involve administering the dipeptide to animals and measuring its concentration in blood and
various tissues over time using techniques like LC-MS/MS.

Conclusion and Future Directions

Seryl-leucine is a chemically defined dipeptide whose biological function remains a nascent

field of research. While the individual roles of L-serine and L-leucine are well-established,

providing a basis for hypothesized functions, dedicated studies on the dipeptide are necessary

to elucidate its specific activities. Future research should focus on investigating the transport of

seryl-leucine into cells, its metabolic fate, and its potential to modulate signaling pathways,

particularly in tissues where its constituent amino acids are known to be highly active, such as

skeletal muscle and the central nervous system. The application of the general experimental
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methodologies outlined in this guide will be instrumental in uncovering the physiological
significance of this understudied dipeptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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